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Compound of Interest

Compound Name: Tert-butyl Piperidine-3-carboxylate
Cat. No.: B7826909
Get Quote
\ J

High-Purity Chiral Scaffold for Peptidomimetic &
Kinase Inhibitor Synthesis
Core Identity & Chemical Profile[1][2][3][4][5]

(S)-tert-butyl piperidine-3-carboxylate is a critical chiral building block (synthon) used in the
synthesis of complex pharmaceutical agents, particularly those targeting G-protein coupled
receptors (GPCRs) and specific kinase domains. Its structural value lies in the (S)-configured
piperidine ring, which provides a rigid, stereochemically defined scaffold, combined with a tert-
butyl ester moiety that offers steric bulk and orthogonal protection strategies during multi-step
synthesis.

Unlike its N-Boc protected counterparts, this molecule possesses a free secondary amine,
making it an immediate nucleophile for

reactions, reductive aminations, or amide couplings, while the carboxylate remains masked as
an acid-labile ester.

Chemical Specifications Table
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Property Specification

CAS Number (Free Base) 116323-69-2

CAS Number (HCI Salt) 136088-69-0

IUPAC Name tert-butyl (3S)-piperidine-3-carboxylate

(S)-Nipecaotic acid tert-butyl ester; (S)-3-

Synonyms L . . .
Piperidinecarboxylic acid 1,1-dimethylethyl ester

Molecular Formula

Molecular Weight 185.26 g/mol (Free Base)

Chiral Configuration (S)-Enantiomer

Viscous oil (Free Base) or White crystalline solid

Physical State
(HCI salt)

Soluble in DCM, MeOH, EtOAc; HCI salt soluble

Solubility . t
in water

pKa (Calculated) ~9.8 (Piperidine Nitrogen)

Synthetic Methodology: The Orthogonal Protection
Strategy

Direct esterification of (S)-nipecotic acid to the tert-butyl ester is chemically fraught due to the
competing nucleophilicity of the secondary amine and the acid sensitivity of the tert-butyl

group.
The Authoritative Route: Cbz-Protection/Hydrogenolysis To ensure high enantiomeric excess (

) and yield, the industry-standard protocol utilizes an orthogonal protection strategy. The amine
is protected with a Carbobenzyloxy (Cbz) group—stable to the acidic conditions required for
tert-butyl ester formation—and subsequently removed via hydrogenolysis, which leaves the
acid-labile tert-butyl ester intact.

Step-by-Step Protocol

Step 1: N-Protection (Cbz Installation)
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» Reagents: (S)-Nipecotic acid, Benzyl chloroformate (Chz-Cl), NaOH, Dioxane/Water.

e Procedure: Dissolve (S)-nipecotic acid in 1M NaOH/Dioxane (1:1). Cool to 0°C. Add Cbz-ClI
dropwise while maintaining pH ~10. Stir for 12h.

o Workup: Acidify to pH 2, extract with EtOAc.

e Why: Cbz is chosen over Boc because the next step (esterification) often uses strong acids
or Lewis acids that would deprotect a Boc group.

Step 2: tert-Butyl Esterification

Reagents: (S)-N-Cbz-nipecotic acid, Isobutylene (gas), catalytic

(or
), DCM.

e Procedure: In a pressure vessel, dissolve the intermediate in DCM. Cool to -78°C. Condense
isobutylene into the vessel. Add catalyst.[1] Seal and stir at RT for 24-48h.

e Mechanism: Acid-catalyzed addition of the carboxylic acid across the alkene (isobutylene) to
form the bulky ester.

o Alternative: Use tert-Butyl 2,2,2-trichloroacetimidate (TBTA) for mild, non-acidic esterification
if strict acid-free conditions are needed.

Step 3: Cbz Deprotection (Hydrogenolysis)
e Reagents: Pd/C (10% w/w),

(1 atm), MeOH/EtOAC.

e Procedure: Dissolve ester in MeOH. Add Pd/C. Stir under hydrogen balloon for 4-6h. Monitor
by TLC (ninhydrin stain).

 Critical Control: Do not use acid (e.g., HCI/MeOH) during this step, or the tert-butyl ester will
hydrolyze.
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« Purification: Filter through Celite. Concentrate. Convert to HCI salt immediately for stability if
not using immediately.

Workflow Visualization (DOT)

ooooooooooo
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N-Protection
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Click to download full resolution via product page

Caption: Orthogonal synthesis pathway utilizing Cbz protection to preserve the acid-labile tert-
butyl ester.

Quality Control: Validating Chiral Purity

Ensuring the enantiomeric excess (

) is paramount, as the (R)-enantiomer often possesses antagonistic or off-target biological
activity.

Analytical Protocol: Chiral HPLC

Since the molecule lacks a strong chromophore (UV active group), derivatization is often
required, or detection must rely on Refractive Index (RI) or ELSD, unless the salt form (e.g.,
with a UV-active counterion) is used. However, the standard industry method involves pre-
column derivatization.

» Derivatization: React a small aliquot with p-nitrobenzoyl chloride or benzyl chloroformate to
introduce a UV chromophore.
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Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose based).

Mobile Phase: Hexane : Isopropanol (90:10 to 98:2) with 0.1% Diethylamine (DEA) to
suppress peak tailing of the amine.

Flow Rate: 1.0 mL/min.[2]

Detection: UV @ 254 nm (after derivatization).
Acceptance Criteria:
e Chemical Purity (GC/NMR): >98%

o Chiral Purity (HPLC): >99% ee (Critical for clinical candidates).

Applications in Drug Discovery[2][8]

(S)-tert-butyl piperidine-3-carboxylate serves as a "privileged scaffold" mimic of

-amino acids.

1. Kinase Inhibitor Synthesis

The free amine at position 1 allows for coupling to heteroaromatic cores (e.g., pyrimidines,
guinolines) via

, While the C3-ester directs the orientation of the piperidine ring in the ATP-binding pocket.

e Mechanism: The tert-butyl group acts as a temporary mask. Late-stage acid hydrolysis
reveals the carboxylic acid, which can then engage in salt-bridging interactions with lysine or
arginine residues in the kinase active site.

2. Peptidomimetics (GABA Analogs)

Derivatives of nipecotic acid are potent inhibitors of GABA uptake (e.g., Tiagabine analogs).
The (S)-configuration is often explored to fine-tune the selectivity between GAT-1 and GAT-3
transporters.

Application Workflow (DOT)
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Caption: Divergent synthetic utility in kinase inhibition (via acid release) and peptidomimetic
design.

Handling and Stability

» Storage: The free base is prone to absorbing
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from the air (forming carbamates) and oxidation. It should be stored under Argon/Nitrogen at
2-8°C. The HCI salt is significantly more stable and is recommended for long-term storage.

o Safety: Irritant to eyes and skin.[3] Handle in a fume hood.

» Stability: The tert-butyl ester is sensitive to strong acids (TFA, HCI/Dioxane) but stable to
basic conditions (NaOH, LiOH) and reducing conditions (
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: (S)-tert-Butyl Piperidine-3-
carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7826909/docs#technical-guide-s-tert-butyl-piperidine-
3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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